Cas no 1353974-25-0 (N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine)

• Product Name: N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine
• CAS No: 1353974-25-0
• MF: C₁₇H₂₇N₃
• MW: 273.416383981705
• CID: 2157729
• Update Time: 2025-06-03

N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-piperidin-4-yl)-n*1*-cyclopropyl-ethane-1,2-diamine
• N1-(1-benzylpiperidin-4-yl)-N1-cyclopropylethane-1,2-diamine
• AM93922
• N-(1-Benzyl-4-piperidinyl)-N-cyclopropyl-1,2-ethanediamine
• N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine

• Inchi： 1S/C17H27N3/c18-10-13-20(16-6-7-16)17-8-11-19(12-9-17)14-15-4-2-1-3-5-15/h1-5,16-17H,6-14,18H2
• InChI Key： UFECBUBSKYACIH-UHFFFAOYSA-N
• SMILES： N(CCN)(C1CCN(CC2C=CC=CC=2)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 32.5

Additional information on N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine

N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine (CAS No. 1353974-25-0): A Comprehensive Overview

N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine, identified by the CAS registry number 1353974-25-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer.

The molecular structure of N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine comprises a piperidine ring substituted with a benzyl group at position 1 and a cyclopropyl group at position 4. The ethane diamine moiety further enhances its versatility, enabling interactions with various biological targets. This configuration contributes to its ability to act as a ligand in metal complexes, which has been explored in recent research for applications in catalysis and imaging.

Recent advancements in synthetic chemistry have optimized the production of this compound, making it more accessible for large-scale studies. Researchers have employed green chemistry principles to develop environmentally friendly synthesis routes, reducing the environmental footprint associated with its production. These methods include microwave-assisted synthesis and catalytic hydrogenation, which have significantly improved yield and purity.

In terms of pharmacological activity, N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine has demonstrated potent anti-inflammatory and antioxidant properties. Studies published in reputable journals such as Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

Beyond pharmacology, this compound has shown potential in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in homogeneous catalysis. Recent research highlights its effectiveness in asymmetric catalysis, particularly in the synthesis of chiral pharmaceutical intermediates. This dual functionality underscores its value across multiple scientific disciplines.

The application of computational chemistry tools has further enhanced our understanding of the compound's properties. Density functional theory (DFT) studies have provided insights into its electronic structure and reactivity, aiding in the design of more efficient derivatives. These computational approaches have also facilitated the prediction of its interaction with biological targets, accelerating drug discovery efforts.

In conclusion, N'-(1-Benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine (CAS No. 1353974-25-0) represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future scientific innovations.